Cas no 1804512-70-6 (Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate
• CAS No: 1804512-70-6
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4944018
• Update Time: 2025-06-13

Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO2S/c1-2-18-10(17)5-7-3-4-9(19)8(6-16)11(7)12(13,14)15/h3-4,19H,2,5H2,1H3
• InChI Key： MBJLVPRERBDHDI-UHFFFAOYSA-N
• SMILES： SC1C=CC(CC(=O)OCC)=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate

Recent Advances in the Study of Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate (CAS: 1804512-70-6)

Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate (CAS: 1804512-70-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and cyano functional groups, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of intense scientific inquiry.

The synthesis of Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate involves multi-step chemical reactions, often starting from readily available precursors. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in its production. The incorporation of the trifluoromethyl group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, which are critical factors in drug development.

In terms of biological activity, preliminary research has indicated that Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. A study conducted by researchers at the University of Cambridge (2024) demonstrated its potential as a lead compound for developing novel anti-inflammatory agents. The compound's ability to modulate enzyme activity through covalent binding, facilitated by the mercapto group, has opened new avenues for targeted therapy development.

Further investigations into the mechanistic aspects of Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate have revealed its interactions with specific protein targets. Computational modeling and molecular docking studies have provided insights into its binding affinity and selectivity, which are crucial for optimizing its pharmacological properties. These findings were recently presented at the American Chemical Society's annual meeting (2024), highlighting the compound's potential in precision medicine.

Despite these advancements, challenges remain in the clinical translation of Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate. Issues such as solubility, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, as evidenced by recent patent filings and preclinical studies.

In conclusion, Ethyl 3-cyano-4-mercapto-2-(trifluoromethyl)phenylacetate (CAS: 1804512-70-6) represents a promising candidate for future therapeutic applications. Its unique chemical structure and biological activity profile make it a valuable subject for ongoing research. Continued exploration of its synthetic pathways, mechanistic insights, and potential clinical applications will undoubtedly contribute to advancements in chemical biology and pharmaceutical sciences.